Cas no 879932-50-0 ((5Z)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1,4-dimethyl-2,6-dioxopyridine-3-carbonitrile)

• Product Name: (5Z)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1,4-dimethyl-2,6-dioxopyridine-3-carbonitrile
• CAS No: 879932-50-0
• MF: C₁₉H₁₃FN₂O₃
• MW: 336.316528081894
• CID: 5958853
• PubChem ID: 16434196
• Update Time: 2025-07-14

(5Z)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1,4-dimethyl-2,6-dioxopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1,4-dimethyl-2,6-dioxopyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 5-[[5-(4-fluorophenyl)-2-furanyl]methylene]-1,2,5,6-tetrahydro-1,4-dimethyl-2,6-dioxo-
• 5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-1,4-dimethyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile
• EN300-18315908
• (5Z)-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-1,4-dimethyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile
• 879932-50-0
• Z57790995
• AKOS002233542

• Inchi： 1S/C19H13FN2O3/c1-11-15(18(23)22(2)19(24)16(11)10-21)9-14-7-8-17(25-14)12-3-5-13(20)6-4-12/h3-9H,1-2H3
• InChI Key： BIEMCWPOWVGUSF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C(=CC2=CC=C(C3=CC=C(F)C=C3)O2)C(C)=C1C#N

Computed Properties

• Exact Mass: 336.09102044g/mol
• Monoisotopic Mass: 336.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 484.4±45.0 °C(Predicted)
• pka: -4.43±0.60(Predicted)

Additional information on (5Z)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1,4-dimethyl-2,6-dioxopyridine-3-carbonitrile

Compound CAS No. 879932-50-0: (5Z)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1,4-dimethyl-2,6-dioxopyridine-3-carbonitrile

The compound CAS No. 879932-50-0, also known as (5Z)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1,4-dimethyl-2,6-dioxopyridine-3-carbonitrile, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and inflammation.

The molecular structure of this compound is characterized by a pyridine ring system substituted with a cyano group at position 3 and two methyl groups at positions 1 and 4. The pyridine ring is further substituted with a methylidene group at position 5, which is connected to a furan moiety. The furan ring itself is substituted with a fluorophenyl group at position 5, creating a complex yet highly functionalizable structure. This intricate architecture allows for diverse interactions with biological targets, making it an attractive candidate for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that this compound can be produced on a larger scale for preclinical studies. The synthesis process involves the strategic use of protecting groups and transition metal catalysts to facilitate key transformations, such as the formation of the methylidene bridge and the incorporation of the fluorophenyl-furan moiety.

Biological evaluations of CAS No. 879932-50-0 have revealed its potent activity against various cancer cell lines. In vitro studies demonstrate that this compound exhibits selective cytotoxicity towards malignant cells while sparing normal cells, indicating a favorable therapeutic index. Mechanistic studies suggest that its anticancer effects are mediated through multiple pathways, including inhibition of key enzymes involved in cell proliferation and induction of apoptosis. Additionally, preclinical data indicate that this compound may possess anti-inflammatory properties, making it a versatile candidate for addressing diverse disease states.

The pharmacokinetic profile of (5Z)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1,4-dimethyl-2,6-dioxopyridine-3-carbonitrile has been extensively studied in animal models. Results show that it exhibits moderate solubility in aqueous solutions and demonstrates acceptable bioavailability following oral administration. Its pharmacokinetics are influenced by the presence of the fluorophenyl group, which enhances lipophilicity and potentially improves absorption across biological membranes. However, further studies are required to fully characterize its metabolic pathways and identify potential drug-drug interactions.

From an environmental perspective, the ecological impact of this compound has been assessed through biodegradation studies. Results indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe use and disposal, particularly in light of growing awareness about chemical pollution.

In conclusion, CAS No. 879932-50-0 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. Ongoing research continues to explore its therapeutic potential across various disease indications while addressing challenges related to scalability and environmental impact. As our understanding of this compound deepens, it holds great promise for contributing to the development of innovative treatments that address unmet medical needs.